Cas no 62787-87-5 (1,4-Cyclohexanedicarboxylic acid, bis(4-fluorophenyl) ester, trans-)

• Product Name: 1,4-Cyclohexanedicarboxylic acid, bis(4-fluorophenyl) ester, trans-
• CAS No: 62787-87-5
• MF: C₂₀H₁₈F₂O₄
• MW: 360.351333141327
• CID: 431232
• PubChem ID: 71382771
• Update Time: 2025-04-19

1,4-Cyclohexanedicarboxylic acid, bis(4-fluorophenyl) ester, trans- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic acid, bis(4-fluorophenyl) ester, trans-
• bis(4-fluorophenyl) cyclohexane-1,4-dicarboxylate
• DTXSID90805142
• 62787-87-5

• Inchi： 1S/C20H18F2O4/c21-15-5-9-17(10-6-15)25-19(23)13-1-2-14(4-3-13)20(24)26-18-11-7-16(22)8-12-18/h5-14H,1-4H2
• InChI Key： NXUAMZLJMRRZOX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C1CCC(C(=O)OC2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 360.11734
• Monoisotopic Mass: 360.11731538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6